Cas no 207725-05-1 (1,3-Cyclohexanediamine, 4-ethoxy-)

• Product Name: 1,3-Cyclohexanediamine, 4-ethoxy-
• CAS No: 207725-05-1
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 241895
• Update Time: 2024-01-26

1,3-Cyclohexanediamine, 4-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanediamine, 4-ethoxy-
• 1,3-Cyclohexanediamine, 4-ethoxy-

• Inchi： 1S/C8H18N2O/c1-2-11-8-4-3-6(9)5-7(8)10/h6-8H,2-5,9-10H2,1H3
• InChI Key： LRQBXBIPSKUVIE-UHFFFAOYSA-N
• SMILES： C1(N)CCC(OCC)C(N)C1

Computed Properties

• Exact Mass: 158.142
• Monoisotopic Mass: 158.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines